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Compound of Interest

Compound Name: Hexanediol

Cat. No.: B3050542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Hexanediol is a versatile organic compound that has garnered significant attention across

various scientific disciplines, including the pharmaceutical and cosmetic industries. Its unique

combination of properties, such as its excellent solvency, moisturizing capabilities, and

antimicrobial effects, makes it a valuable excipient in drug delivery systems and a functional

ingredient in advanced skincare formulations. A thorough understanding of its physical

properties is paramount for its effective application in research and product development. This

technical guide provides an in-depth overview of the core physical characteristics of 1,2-

hexanediol, complete with detailed experimental protocols for their determination.

Core Physical Properties
The physical properties of 1,2-hexanediol are summarized in the table below. These values

represent the most consistently reported data in the scientific literature and technical data

sheets.
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Property Value Conditions

Molecular Formula C₆H₁₄O₂

Molecular Weight 118.17 g/mol

Appearance
Clear, colorless to pale yellow,

viscous liquid
Ambient

Odor Mild, characteristic

Boiling Point 223-224 °C 1 atm

Melting Point 2 °C 1 atm

Density 0.951 g/cm³ 25 °C

Refractive Index (nD) 1.442 20 °C

Flash Point 122 °C Closed Cup

Vapor Pressure 0.576 Pa 25 °C

Dynamic Viscosity ~80 mPa·s Not Specified

Surface Tension 24.1 mN/m 293.15 K (20 °C)

Solubility

Miscible with water, lower

aliphatic hydrocarbons, and

fatty acids. Slightly soluble in

chloroform and methanol.

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

1,2-hexanediol. These protocols are based on established standards and common laboratory

practices.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.
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Methodology (Micro-Reflux Method):

Apparatus Setup:

Place a small magnetic stir bar into a clean, dry test tube.

Add approximately 2-3 mL of 1,2-hexanediol to the test tube.

Clamp the test tube securely in a heating block or oil bath.

Suspend a calibrated thermometer or temperature probe in the test tube, ensuring the

bulb is positioned in the vapor phase, approximately 1 cm above the liquid surface.

Heating and Observation:

Begin gentle stirring and heating of the sample.

Observe the formation of a reflux ring—the level at which the vapor condenses and flows

back into the liquid.

Adjust the heating rate to maintain a steady reflux.

Measurement:

The boiling point is the stable temperature reading on the thermometer when the liquid is

in a state of constant reflux.

Record the atmospheric pressure at the time of the experiment, as boiling point is

pressure-dependent.
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Caption: Workflow for Boiling Point Determination.
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Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a digital density meter.

Methodology (Pycnometer Method):

Preparation:

Thoroughly clean and dry a pycnometer of a known volume.

Record the mass of the empty, dry pycnometer (m₁).

Measurement with a Reference Liquid (e.g., Deionized Water):

Fill the pycnometer with deionized water of a known temperature and density (ρ_water).

Ensure no air bubbles are trapped and the capillary is filled to the mark.

Record the mass of the pycnometer filled with water (m₂).

Measurement with 1,2-Hexanediol:

Empty, clean, and dry the pycnometer.

Fill the pycnometer with 1,2-hexanediol at the same temperature as the water.

Record the mass of the pycnometer filled with 1,2-hexanediol (m₃).

Calculation:

Calculate the mass of the water: m_water = m₂ - m₁

Calculate the volume of the pycnometer: V = m_water / ρ_water

Calculate the mass of the 1,2-hexanediol: m_diol = m₃ - m₁

Calculate the density of 1,2-hexanediol: ρ_diol = m_diol / V
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Caption: Workflow for Density Determination using a Pycnometer.

Determination of Refractive Index
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The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a fundamental property used for substance identification and

purity assessment.

Methodology (Abbe Refractometer):

Calibration:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index

(e.g., distilled water).

Ensure the prism surfaces are clean and dry.

Sample Application:

Place a few drops of 1,2-hexanediol onto the surface of the measuring prism.

Close the illuminating prism gently to spread the liquid into a thin film.

Measurement:

Adjust the light source and the mirror to obtain optimal illumination of the crosshairs in the

eyepiece.

Rotate the adjustment knob until the boundary between the light and dark fields is sharp

and coincides with the center of the crosshairs.

Use the dispersion correction knob to eliminate any color fringes at the boundary.

Reading:

Read the refractive index value directly from the instrument's scale.

Record the temperature at which the measurement was taken, as refractive index is

temperature-dependent.

Determination of Viscosity
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Viscosity is a measure of a fluid's resistance to flow. For a moderately viscous liquid like 1,2-

hexanediol, a rotational viscometer is a suitable instrument.

Methodology (Rotational Viscometer):

Instrument Setup:

Select an appropriate spindle and rotational speed based on the expected viscosity of 1,2-

hexanediol.

Calibrate the viscometer according to the manufacturer's instructions.

Sample Preparation:

Place a sufficient volume of 1,2-hexanediol in a beaker or the instrument's sample

container.

Allow the sample to equilibrate to the desired measurement temperature.

Measurement:

Immerse the selected spindle into the liquid up to the immersion mark.

Start the motor and allow the reading to stabilize.

Data Acquisition:

Record the viscosity reading in centipoise (cP) or millipascal-seconds (mPa·s).

Note the spindle number, rotational speed, and temperature for each measurement.

Determination of Surface Tension
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. The Du Noüy ring method is a classic technique for its measurement.

Methodology (Du Noüy Ring Tensiometer):

Apparatus Preparation:
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Ensure the platinum-iridium ring is meticulously cleaned (e.g., by flaming) and free of any

contaminants.

Calibrate the tensiometer.

Sample Setup:

Place the 1,2-hexanediol sample in a clean, temperature-controlled vessel.

Position the vessel on the instrument's platform.

Measurement:

Immerse the ring below the surface of the liquid.

Slowly raise the platform, causing the ring to be pulled through the liquid surface.

The instrument measures the maximum force required to pull the ring from the liquid

surface just before the liquid film breaks.

Calculation:

The surface tension is calculated from this maximum force, taking into account the

dimensions of the ring and a correction factor. The instrument often provides a direct

reading.

Conclusion
The physical properties of 1,2-hexanediol are critical to its functionality in various applications.

The data and methodologies presented in this guide provide a comprehensive resource for

researchers, scientists, and drug development professionals. Accurate and consistent

measurement of these properties is essential for ensuring product quality, optimizing

formulations, and advancing scientific understanding. It is recommended to consult relevant

ASTM standards for more detailed procedural information where applicable.

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 1,2-
Hexanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050542#physical-properties-of-1-2-hexanediol]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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